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Compound of Interest

Compound Name: Hexyl beta-D-maltoside

Cat. No.: B13383559

Get Quote

Emergency Safety Overview
n-Hexyl-β-D-Maltoside (Hexyl Maltoside) is a non-ionic detergent widely used for the

solubilization of membrane proteins. While generally considered less aggressive than ionic

detergents like SDS, it presents specific hazards due to its surfactant properties and physical

form.

Critical Hazard Profile:

GHS Classification:WARNING

Primary Hazards: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target

Organ Toxicity - Single Exposure (Respiratory Irritation, Category 3).[1]

Physical Hazard:Extreme Hygroscopicity. This compound absorbs atmospheric moisture

rapidly, which degrades the powder quality and alters the actual mass during weighing.
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Understanding the physical behavior of Hexyl Maltoside is a prerequisite for safe handling.

Unlike long-chain maltosides (e.g., DDM), the short hexyl chain results in a significantly higher

Critical Micelle Concentration (CMC).

Property Value Operational Implication

CAS Number 870287-95-9
Use for chemical inventory and

waste tagging.

Molecular Weight 426.4 g/mol
Required for molarity

calculations.[2]

CMC (H₂O) ~210 mM (8.9% w/v)

High CMC Alert: Requires

significantly higher

concentrations to maintain

micelles compared to DDM

(0.17 mM).

Form White Crystalline Powder
Dust generation is a primary

inhalation risk.[3]

Solubility ≥ 20% in Water
Dissolves readily but can foam

if agitated vigorously.

Hygroscopicity Very High

Must be stored desiccated;

allow to reach room temp

before opening.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling Hexyl Maltoside in a research

setting.

Hand Protection[4]
Material: Nitrile Rubber.

Minimum Thickness: 0.11 mm (Standard laboratory grade).
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Rationale: Nitrile provides excellent resistance to permeation by glycosidic surfactants. Latex

is not recommended due to potential protein contamination in downstream assays and lower

chemical resistance.

Glove Change Frequency: Immediately upon splash contact. Although breakthrough is slow,

surfactant residue can make gloves slippery, increasing the risk of dropping glassware.

Eye & Face Protection[4]
Standard Handling: Safety glasses with side shields (ANSI Z87.1 or EN166).

Powder Weighing: If weighing large quantities (>5g) outside a fume hood, chemical safety

goggles are required to prevent fine dust from bypassing side shields.

Respiratory Protection
Engineering Control: Ideally, handle the dry powder inside a chemical fume hood or a

ductless weighing station.

PPE Backup: If a hood is unavailable, use a NIOSH N95 (or EU FFP2) particulate respirator

to prevent inhalation of dust, which causes respiratory tract irritation.

Body Protection
Standard: 100% Cotton or flame-resistant lab coat. Buttoned to the neck.

Footwear: Closed-toe shoes (impermeable material preferred).

Operational Protocols
Storage & Pre-Handling (The "Warm-Up" Rule)
The most common error with Hexyl Maltoside is opening the cold vial immediately.

Storage: Store at -20°C in a desiccated container.

Equilibration: Remove the vial from the freezer and place it in a desiccator at room

temperature for at least 30 minutes before opening.
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Why? Opening a cold vial condenses atmospheric water onto the hygroscopic powder.

This turns the free-flowing powder into a sticky gum, making accurate weighing impossible

and altering the % w/v of your final solution.

Weighing & Solubilization Workflow

Required PPE

Start: Remove from -20°C

Is vial at Room Temp?

WAIT 30 mins
(Desiccator)
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Weigh Powder
(Use Anti-Static Gun if available)

Yes

Add Water/Buffer
(Do NOT Vortex vigorously)

Filter Sterilize
(0.22 µm PES membrane)

Ready Stock Solution
(Use immediately or freeze)

Nitrile Gloves
Safety Glasses

Lab Coat

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing the critical temperature equilibration step to

prevent moisture contamination.
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Step-by-Step Solubilization:

Weighing: Use a clean spatula. If the powder is static-charged, use an anti-static gun. Avoid

creating dust.[1][4][5][6][7]

Dissolving: Add the calculated volume of ultrapure water or buffer.

Technique: Add liquid slowly down the side of the tube.

Mixing: Rock gently or use a magnetic stirrer on low speed. Do not vortex at high speed;

this creates excessive foam which is difficult to settle.

Filtering: Hexyl Maltoside solutions should be filtered through a 0.22 µm PES

(Polyethersulfone) membrane to remove any particulate matter or potential microbial

contaminants.

Spill Response
Solid Spill: Do not sweep dry. Dampen a paper towel with water and wipe gently to avoid

generating dust. Place in a chemical waste bag.

Liquid Spill: Absorb with paper towels. Clean the area with water to remove slippery

surfactant residue.

Decontamination: Rinse the area 3 times with water. Detergent residues can make floors

extremely slippery—ensure the area is dry before leaving.

Disposal & Decontamination[6][8]
Hexyl-β-D-Maltoside is not an acute environmental toxin, but it is a chemical surfactant and

must be treated as regulated waste.

Liquid Waste: Collect in a container labeled "Non-Halogenated Organic Solvents" or

"Aqueous Surfactant Waste" depending on your institution's specific coding. Do not pour

down the drain as it causes foaming in plumbing systems.

Solid Waste: Contaminated gloves, paper towels, and empty vials should be disposed of in

the solid hazardous waste bin.
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Container Rinsing: Triple rinse empty stock vials with water before disposal. The rinse water

should go into the liquid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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